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Compound of Interest

Compound Name: 4-METHYLQUINOLINE

Cat. No.: B147181

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold, a heterocyclic aromatic organic compound, has long been a
cornerstone in the development of a wide array of industrial applications. Among its many
derivatives, 4-methylquinoline and its analogues have garnered significant attention for their
versatile and potent activities. This technical guide provides an in-depth overview of the core
industrial applications of 4-methylquinoline derivatives, with a focus on their therapeutic
potential and utility in materials science. The information presented herein is intended to serve
as a comprehensive resource for researchers, scientists, and professionals in drug
development, offering quantitative data, detailed experimental protocols, and visual
representations of key biological pathways and experimental workflows.

Pharmaceutical Applications

4-Methylquinoline derivatives have demonstrated a broad spectrum of pharmacological
activities, positioning them as promising candidates for the development of novel therapeutic
agents. Their efficacy has been particularly notable in the fields of oncology, infectious
diseases, and immunology.

Anticancer Activity

A significant body of research has highlighted the potential of 4-methylquinoline derivatives as
potent anticancer agents. These compounds have been shown to exhibit cytotoxicity against a
variety of cancer cell lines through diverse mechanisms of action.
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Quantitative Data: Anticancer Activity of 4-Methylquinoline Derivatives

Compound/Derivati
ve

Cancer Cell Line

IC50 (uM)

Reference

4-(4-methyl quinoline-

Not specified, but

2-yl) phenyl 4- o
HCC827 significant inhibition [1]
(chloromethyl)
reported
benzoate
Plinabulin-quinoline -
o KB, HepG2, Lu Not specified [1]
derivative 1
Plinabulin-quinoline -
o KB, HepG2, Lu Not specified [1]
derivative 2
N-((2) (1-(4-
aminophenyl)-3-(4-
chlorophenyl Potent activi
_ P y)- A549, K-562 v [1]
alkylidene) with 2-(4- reported

methoxyphenyl)quinoli

ne -4- carbohydrazide

10-nitro-6-phenyl-6H-
chromene [4,3-b]

guinoline

A549, MCF-7, B16F10

Decent activity

reported

[1]

5-Bromo-6,8-

dimethoxy-quinoline

HT29, A549, Hep3B,
HelLa, MCF-7

Excellent cytotoxicity

reported

[1]

N-nitrated 6,8-

HT29, A549, Hep3B,

Excellent cytotoxicity

[1]

dimethoxy-quinoline HelLa, MCF-7 reported
) ) Not specified, but

4-methyl quinazoline o o

o HCT116 significant in vivo [2]
derivative 23 _

efficacy

4-methyl quinazoline -

o HCT116 Not specified [2]
derivative 36

Signaling Pathways in Anticancer Activity
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The anticancer effects of 4-methylquinoline derivatives are often attributed to their ability to

modulate key signaling pathways involved in cancer cell proliferation, survival, and

angiogenesis. These include the Epidermal Growth Factor Receptor (EGFR), Phosphoinositide

3-kinase (PI3K)/Akt/mTOR, and Vascular Endothelial Growth Factor (VEGF) signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unlocking the Industrial Potential of 4-Methylquinoline
Derivatives: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147181#potential-industrial-applications-of-4-
methylquinoline-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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